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Compound of Interest

Compound Name: 3,6-Di-o-acetyl-d-glucal

Cat. No.: B15155485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
acetylated glucals, with a primary focus on the well-characterized compound 3,4,6-tri-O-acetyl-
D-glucal. It includes a summary of quantitative data, detailed experimental protocols for
synthesis and characterization, and a visualization of the general experimental workflow.

Introduction to Acetylated Glucals

Acetylated glucals are versatile synthetic intermediates in carbohydrate chemistry, playing a
crucial role in the synthesis of a wide array of glycoconjugates, oligosaccharides, and natural
products.[1][2][3] The presence of the enol ether functionality and the protecting acetyl groups
allows for a range of chemical transformations, making them valuable building blocks in
medicinal chemistry and drug development. Understanding their physical properties is
paramount for their effective use in synthesis and purification.

Physical Characteristics of 3,4,6-tri-O-acetyl-D-
glucal

3,4,6-tri-O-acetyl-D-glucal is the most extensively studied acetylated glucal. Its physical
properties are well-documented and summarized in the table below. Data for other acetylated
glucals with varying degrees of acetylation are not as readily available in the literature,
highlighting the prominence of this particular derivative.
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Property Value

Appearance White to off-white crystalline powder[2][3]
Molecular Formula C12H1607[4]

Molecular Weight 272.25 g/mol [4]

Melting Point 53-55 °C[2][5]

Specific Rotation ([a]?>_D) -12° (c=2 in ethanol)

Soluble in chloroform and ethanol; insoluble in

Solubility water.[2][6][7]

3 (ppm): 6.47 (d, J=6.2 Hz, 1H, H-1), 4.84 (t,
J=6.2 Hz, 1H, H-2), 5.30 (m, 1H, H-3), 5.18 (m,
1H, H-4), 4.30 (m, 1H, H-5), 4.25-4.15 (m, 2H,
H-6), 2.10, 2.08, 2.05 (3s, 9H, 3x OAC).

1H NMR (CDCls, 400 MHz)

3 (ppm): 170.6, 170.2, 169.8 (C=0), 145.5 (C-
13C NMR (CDCls, 100 MHz) 1), 99.8 (C-2), 68.2, 67.5, 65.9, 61.8, 21.0, 20.9,
20.8 (CHs).

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of 3,4,6-
tri-O-acetyl-D-glucal.

This protocol is adapted from established methods for the acetylation of D-glucose followed by
a reductive elimination.

Materials:

D-glucose

Acetic anhydride

Perchloric acid (catalyst)

Zinc dust
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Sodium dihydrogen phosphate (NaH2POa4)
Acetone

Dichloromethane (DCM)

Ethyl acetate

Saturated sodium bicarbonate (NaHCOs3) solution
Brine

Magnesium sulfate (MgSOa)

Silica gel for column chromatography

Petroleum ether

Procedure:

Acetylation of D-glucose: To a stirred solution of D-glucose (e.g., 500 mg, 2.77 mmol) in
dichloromethane (DCM), add acetic anhydride (1.5 mL) and a catalytic amount of perchloric
acid at 0°C.

Allow the reaction to proceed for 30 minutes at 0°C.

Work-up of Acetylated Glucose: The reaction mixture is then carefully poured into ice-water
and extracted with ethyl acetate. The organic layer is washed with saturated NaHCOs
solution and brine, dried over MgSOa, and concentrated under reduced pressure.

Reductive Elimination to form the Glucal: The crude acetylated glucose is dissolved in a
mixture of acetone and water. Zinc dust and sodium dihydrogen phosphate are added to the
solution.

The mixture is stirred vigorously at room temperature for 3 hours.

Purification: The reaction mixture is filtered, and the filtrate is concentrated. The residue is
then purified by silica gel column chromatography using a gradient of petroleum ether and
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ethyl acetate (e.g., starting from 4:1 and moving to 2:1) to yield pure 3,4,6-tri-O-acetyl-D-
glucal.

The specific rotation is a fundamental physical property for characterizing chiral molecules like
acetylated glucals.

Apparatus:

Polarimeter

Sodium lamp (for D-line at 589 nm)

Polarimeter tube (1 dm length)

Volumetric flask (e.g., 10 mL)

Analytical balance
Procedure:

o Sample Preparation: Accurately weigh a known amount of the acetylated glucal (e.g., 200
mg) and dissolve it in a precise volume of a suitable solvent (e.g., 10 mL of ethanol) to obtain
a known concentration (c) in g/mL.

 Instrument Calibration: Calibrate the polarimeter with the pure solvent (blank reading).

o Measurement: Fill the polarimeter tube with the prepared sugar solution, ensuring no air
bubbles are present.

o Place the tube in the polarimeter and measure the observed angle of rotation (a_obs).[3][9]

o Calculation: Calculate the specific rotation [a] using the formula: [a] = a_obs / (I * ¢) where |
is the path length in decimeters and c is the concentration in g/mL.[10][11]

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for the structural elucidation of
acetylated glucals.

Instrumentation and Software:
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NMR spectrometer (e.g., 400 MHz)

NMR tubes

Deuterated solvent (e.g., CDCI3)

NMR data processing software
Procedure:

o Sample Preparation: Dissolve a small amount of the purified acetylated glucal in a
deuterated solvent (e.g., CDCls).

o Data Acquisition: Acquire *H and 3C NMR spectra. For more detailed structural assignment,
2D NMR experiments such as COSY and HSQC can be performed.[12]

o Data Processing and Interpretation: Process the raw data (Fourier transformation, phase
correction, and baseline correction). The chemical shifts, coupling constants, and integration
of the signals are then analyzed to confirm the structure of the acetylated glucal.[13]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
an acetylated glucal.
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Caption: General workflow for the synthesis and characterization of acetylated glucals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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